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Compound of Interest

Compound Name: Donormil

Cat. No.: B1670909

This document provides essential safety and logistical information for the proper disposal of
Donormil® and its active ingredient, doxylamine succinate, within a research, development, or
laboratory environment. The following procedures are designed to ensure the safety of
laboratory personnel and compliance with environmental regulations.

Hazard and Safety Profile

Donormil®, with the active ingredient doxylamine succinate, is an antihistamine. While not
classified as a controlled substance by the DEA, it is categorized as a hazardous chemical. All
handling and disposal must be conducted in accordance with federal, state, and local
environmental control regulations.[1]

Key Hazard Information:
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Property/Hazard Description
Chemical Formula C17H22N20 (Doxylamine)
Physical State Solid, powder[1]

Harmful if swallowed, in contact with skin, or if

Acute Toxicity )
inhaled.[1][2]
May cause skin, eye, and respiratory irritation.
Health Hazards Prolonged or repeated exposure can affect the
central nervous system and liver.[1]
May be combustible at high temperatures.
Fire Hazard Combustion byproducts include carbon oxides
and nitrogen oxides.[1][3]
Incompatibilities Strong oxidizing agents, acids, and bases.[1][3]

Standard Operating Procedure for Disposal

This protocol outlines the step-by-step process for the safe disposal of unused or expired
Donormil® and materials contaminated with doxylamine succinate.

2.1 Personal Protective Equipment (PPE) and Engineering Controls:

» Always handle doxylamine succinate in a well-ventilated area, such as a laboratory fume
hood, to minimize inhalation of dust.[1]

o Wear appropriate PPE, including chemical-resistant gloves, safety glasses with side shields,
and a lab coat.[1]

2.2 Management of Spills:
e Minor Spills:
o Clean up spills immediately, avoiding dust generation.[4]

o Use a dry clean-up procedure; do not sweep up dry powder.[4] Instead, dampen the solid
spill material with water before carefully transferring it to a suitable container.[5]
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o Use absorbent paper dampened with water to pick up any remaining material.[5]

o Place all contaminated materials, including PPE, into a sealed, vapor-tight plastic bag
labeled for chemical waste disposal.[1][5]

o Wash the contaminated surface with a soap and water solution.[5]
e Major Spills:

o Evacuate the immediate area and alert the designated safety officer or emergency
responders.[4]

o Prevent the spillage from entering drains or water courses.[4]

o Follow established institutional procedures for large chemical spills.
2.3 Disposal of Unused Doxylamine Succinate and Contaminated Materials:
» Waste Collection:

o Collect unused doxylamine succinate and any materials heavily contaminated with it in a
suitable, sealed, and clearly labeled container.[1]

o Do not mix doxylamine succinate waste with incompatible substances such as strong
oxidizing agents, acids, or alkalis.[1]

e Labeling:

o Label the waste container as "Hazardous Waste" and provide an accurate description of
the contents.[1]

o Professional Disposal:

o Arrange for the disposal of the contained waste through a licensed professional chemical
waste disposal service.[1]

o The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[1] This should be performed at a licensed chemical
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destruction plant.[2]
o Do not discharge to sewer systems.[2]

o Disposal of Empty Containers:

o Empty containers that held doxylamine succinate should be managed as hazardous

waste.[1]

o Containers can be triple-rinsed (or the equivalent), and the rinsate collected as hazardous
waste. The container can then be offered for recycling or reconditioning.[2]

o Alternatively, the packaging can be punctured to render it unusable and then disposed of

in a sanitary landfill, if local regulations permit.[2]

Regulatory Framework

The disposal of pharmaceutical waste is governed by multiple agencies. In the United States,

these primarily include:

» Environmental Protection Agency (EPA): Regulates hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[6][7]

» State Environmental Protection Agencies: May have more stringent regulations than federal

laws.[6]

It is the responsibility of the chemical waste generator to accurately classify and dispose of the
waste in accordance with all applicable regulations.[1][8]

Visual Workflow for Donormil® Disposal

The following diagram illustrates the decision-making process for the proper handling and
disposal of Donormil® (doxylamine succinate) in a laboratory setting.
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Preparation & Handling

Donormil® (Doxylamine Succinate) to be Disposed
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Caption: Decision workflow for the safe disposal of Donormil®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Donormil® (Doxylamine Succinate)
in a Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670909#donormil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

